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Compound of Interest

Compound Name: BMS-191095

Cat. No.: B1139385

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vivo use of BMS-191095, a
selective mitochondrial ATP-sensitive potassium (mitoKATP) channel opener, in rodent models
of cardiac and cerebral ischemia.

Introduction

BMS-191095 is a potent and selective opener of mitochondrial ATP-sensitive potassium
(mitoKATP) channels.[1] Its mechanism of action involves the opening of these channels, which
is believed to play a crucial role in cellular protection against ischemic injury.[2] In preclinical
studies, BMS-191095 has demonstrated significant cardioprotective and neuroprotective
effects, making it a valuable tool for research in cardiovascular and neurological diseases.[1][2]

Data Presentation
Table 1: In Vivo Efficacy of BMS-191095 in Rodent
Models
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Signaling Pathway of BMS-191095

BMS-191095 exerts its protective effects by selectively opening mitochondrial ATP-sensitive

potassium (mitoKATP) channels. This action is thought to trigger a signaling cascade that

ultimately leads to the preservation of mitochondrial function and reduction of cell death in the

face of ischemic stress. The diagram below illustrates the proposed signaling pathway.
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Caption: Proposed signaling pathway of BMS-191095.

Experimental Protocols
BMS-191095 Formulation for In Vivo Administration

This protocol describes the preparation of a suspended solution of BMS-191095 suitable for
intraperitoneal (IP) and oral administration in rodents.

Materials:

BMS-191095 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)
Procedure:

e Prepare a stock solution of BMS-191095 in DMSO at a concentration of 25 mg/mL.
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e To prepare a 1 mL working solution at 2.5 mg/mL, add 100 pL of the DMSO stock solution to
400 pL of PEG300.

e Mix the solution thoroughly.
e Add 50 pL of Tween-80 to the mixture and mix again until uniform.
e Add 450 pL of saline to bring the final volume to 1 mL.

» Vortex the final suspension before each use to ensure homogeneity.

Myocardial Infarction Model in Mice (LAD Ligation)

This protocol details the surgical procedure for inducing myocardial infarction in mice via
permanent ligation of the left anterior descending (LAD) coronary artery.

Materials:

e Anesthesia (e.g., isoflurane)

e Surgical instruments (forceps, scissors, needle holder, rib retractor)
e Suture material (e.qg., 8-0 silk)

» Ventilator

e Heating pad

o ECG monitoring system

Procedure:

e Anesthetize the mouse and place it in a supine position on a heating pad to maintain body
temperature.

o [ntubate the mouse and connect it to a ventilator.

e Perform a left thoracotomy between the third and fourth ribs to expose the heart.
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Carefully open the pericardium to visualize the LAD coronary artery.

Pass a suture under the LAD and tie a permanent ligature. Successful ligation is confirmed
by the blanching of the anterior wall of the left ventricle.

Close the chest wall, muscle layers, and skin with sutures.

Administer analgesics post-operatively and monitor the animal during recovery.

Cerebral Ischemia Model in Rats (MCAO)

This protocol describes the induction of transient focal cerebral ischemia in rats using the
intraluminal suture method to occlude the middle cerebral artery (MCA).

Materials:

Anesthesia (e.g., isoflurane)

Surgical microscope

Micro-surgical instruments

Nylon monofilament suture (e.qg., 4-0) with a rounded tip

Laser Doppler flowmeter (optional, for monitoring cerebral blood flow)

Procedure:

Anesthetize the rat and place it in a supine position.

o Make a midline neck incision and carefully expose the common carotid artery (CCA),
external carotid artery (ECA), and internal carotid artery (ICA).

e Ligate the distal ECA.
o Temporarily clamp the CCA and ICA.

« Introduce the nylon suture into the ECA and advance it into the ICA until it occludes the
origin of the MCA. A drop in cerebral blood flow can confirm occlusion if a laser Doppler
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flowmeter is used.

 After the desired period of ischemia (e.g., 90 minutes), withdraw the suture to allow for
reperfusion.

o Close the incision and monitor the animal during recovery.

Assessment of Infarct Size (TTC Staining)

This protocol is used to quantify the extent of tissue damage following ischemia-reperfusion
injury.

Materials:

e 2,3,5-triphenyltetrazolium chloride (TTC) solution (1-2% in phosphate-buffered saline)
e Formalin (10%)

» Brain or heart tissue slicer

Procedure:

At the end of the experiment, euthanize the animal and excise the heart or brain.
o Rapidly freeze the tissue.
 Slice the tissue into uniform sections (e.g., 1-2 mm thick).

o Immerse the slices in the TTC solution and incubate at 37°C for 15-30 minutes. Viable tissue
will stain red, while infarcted tissue will remain pale.

¢ Fix the stained slices in 10% formalin.

e Image the slices and use image analysis software to quantify the infarct area relative to the
total area of the tissue section.

Neurological Deficit Scoring in Rats
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This protocol provides a method for assessing neurological function after cerebral ischemia. A
commonly used scale is the Bederson score.

Procedure:

Neurological function is evaluated at a set time point (e.g., 24 hours) after MCAO surgery. The
scoring is as follows:

Score 0: No apparent neurological deficit.

Score 1: Forelimb flexion. The rat shows contralateral forelimb flexion when lifted by the tail.

Score 2: Circling. The rat circles towards the paretic side when walking.

Score 3: Falling. The rat falls to the paretic side.

Score 4: No spontaneous motor activity.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for an in vivo study of BMS-
191095 in a rodent model of ischemia.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1139385?utm_src=pdf-body
https://www.benchchem.com/product/b1139385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Preparation

Animal Acclimation

'

BMS-191095 Formulation

Procedure

BMS-191095 or
Vehicle Administration

Induction of Ischemia
(LAD Ligation or MCAO)

Reperfusion

Anavlysis

Outcome Assessment
(e.g., Infarct Size, Neurological Score)

Data Analysis

Click to download full resolution via product page

Caption: General experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for BMS-191095 in
Rodent Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139385#bms-191095-in-vivo-protocol-for-rodent-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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